Cas no 161190-54-1 (1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-)
161190-54-1 structure
Product Name:1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-
CAS No:161190-54-1
MF:C13H16N2OS
MW:248.343941688538
CID:2780347
Update Time:2023-08-07
1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-
- 3-(1-o-Tolyl-1H-imidazole-2-ylthio)-1-propanol
- 3-[1-(2-methylphenyl)-2-imidazolylthio]propanol
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- Inchi: 1S/C13H16N2OS/c1-11-5-2-3-6-12(11)15-8-7-14-13(15)17-10-4-9-16/h2-3,5-8,16H,4,9-10H2,1H3
- InChI Key: FAIJUROLQXGYLN-UHFFFAOYSA-N
- SMILES: S(CCCO)C1=NC=CN1C1C=CC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 228
- XLogP3: 2.6
- Topological Polar Surface Area: 63.4
1-Propanol, 3-[[1-(2-methylphenyl)-1H-imidazol-2-yl]thio]- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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